Cas no 397-54-6 (2-(4-Fluoro-phenyl)-benzooxazole)

• Product Name: 2-(4-Fluoro-phenyl)-benzooxazole
• CAS No: 397-54-6
• MF: C₁₃H₈FNO
• MW: 213.207126617432
• CID: 2190301
• PubChem ID: 2953623
• Update Time: 2025-04-21

2-(4-Fluoro-phenyl)-benzooxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-benzooxazole
• 2-(4-Fluorophenyl)-1,3-benzoxazole
• AB01250697-03
• KETHPFOJWJUQFI-UHFFFAOYSA-N
• DB-291836
• SCHEMBL4161510
• HS-6171
• 2(4-fluorophenyl)-1,3-benzoxazole
• 2-(4-Fluorophenyl)benzo[d]oxazole
• AKOS003343269
• 2-(4-FLUOROPHENYL)BENZOXAZOLE
• DTXSID10387970
• NCGC00324684-01
• G92125
• 397-54-6
• STK360416

• Inchi： 1S/C13H8FNO/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
• InChI Key： KETHPFOJWJUQFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 213.058992041g/mol
• Monoisotopic Mass: 213.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles